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Compound of Interest

Compound Name: NCT-501 hydrochloride

Cat. No.: B1531422 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans for NCT-
501 hydrochloride.

Compound Information:

Formal Name: 8-[[4-(cyclopropylcarbonyl)-1-piperazinyl]methyl]-3,7-dihydro-1,3-dimethyl-7-

(3-methylbutyl)-1H-purine-2,6-dione, monohydrochloride[1]

CAS Number: 2080306-22-3[1][2]

While the Safety Data Sheet (SDS) for NCT-501 hydrochloride indicates that the substance is

not classified as hazardous according to the Globally Harmonized System (GHS), it is prudent

to handle it with a high degree of caution.[2] One supplier recommends that the material should

be considered hazardous until further information is available and that users should not ingest,

inhale, or allow it to come into contact with eyes, skin, or clothing.[3]

Personal Protective Equipment (PPE)
A comprehensive approach to Personal Protective Equipment (PPE) is crucial to minimize

exposure. The following table summarizes the recommended PPE for handling NCT-501
hydrochloride based on the task being performed.
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Task Category Primary PPE
Secondary/Task-Specific
PPE

General Laboratory Work

• Safety glasses with side

shields• Standard laboratory

coat• Closed-toe shoes

• Nitrile gloves

Handling of Powders/Solids

• Chemical splash goggles•

Chemical-resistant gloves

(e.g., nitrile)• Laboratory coat

• Face shield (if there is a risk

of splashing)• Respiratory

protection (if aerosols may be

generated)

Handling of Liquids/Solutions

• Chemical splash goggles•

Chemical-resistant gloves

(e.g., nitrile)• Laboratory coat

• Face shield• Chemical-

resistant apron over lab coat

Equipment Cleaning &

Decontamination

• Chemical splash goggles•

Heavy-duty, chemical-resistant

gloves

• Face shield• Waterproof or

chemical-resistant apron

Note: Always consult your institution's specific safety guidelines and the manufacturer's

instructions for the proper use, cleaning, and maintenance of PPE.

Experimental Protocols: Safe Handling and Disposal
A clear and concise plan for the handling and disposal of NCT-501 hydrochloride is essential

to prevent contamination and ensure environmental safety.

Handling Protocol:

Preparation:

Designate a specific handling area, such as a chemical fume hood, especially when

working with the solid form.

Ensure proper ventilation.

Assemble all necessary equipment and PPE before beginning work.
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Minimize the quantity of the compound to be handled.

Review the Safety Data Sheet (SDS) before use.[4]

Handling:

Wear appropriate PPE at all times.[4]

Avoid direct contact with skin and eyes.[3]

Prevent the generation of dust or aerosols.[4] When weighing the solid, do so within a

fume hood or a ventilated balance enclosure.

When preparing solutions, add the solvent to the compound slowly to avoid splashing.

Post-Handling:

Decontaminate all work surfaces with an appropriate cleaning agent.

Decontaminate all reusable equipment according to established laboratory procedures.

Remove PPE carefully to avoid self-contamination and dispose of single-use items in the

designated hazardous waste container.[4]

Disposal Plan:

Chemical waste must be disposed of in accordance with local, state, and federal regulations.

Never dispose of chemical waste down the drain or in the regular trash.[5][6]

Solid Waste:

Solid chemical waste, including contaminated consumables (e.g., weigh boats, gloves,

paper towels), should be collected in a designated, properly labeled hazardous waste

container.[7]

The original container of NCT-501 hydrochloride, once empty, should be managed as

hazardous waste unless triple-rinsed, with the rinsate collected as hazardous waste.[8][9]

Liquid Waste:
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Solutions containing NCT-501 hydrochloride should be collected in a designated, leak-

proof hazardous waste container.[7]

Ensure that the waste container is made of a material compatible with the solvents used.

[9]

Do not mix incompatible wastes in the same container.[8]

Waste Collection:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name of the contents.[5][6]

Store waste containers in a designated, secondary containment area until they are

collected by the institution's environmental health and safety (EHS) office.[6][7]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of NCT-501 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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